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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552608

A Comparative Analysis of the Fastness Properties of Disperse Orange 30 and Reactive Dyes

This guide provides a detailed comparison of the fastness properties of C.l. Disperse Orange
30 and the general class of reactive dyes, tailored for researchers, scientists, and professionals
in textile chemistry and material science. The following sections present quantitative fastness
data, detailed experimental protocols for assessing performance, and a visual representation of
the testing workflow.

Overview of Dye Classes

Disperse Dyes, such as Disperse Orange 30, are non-ionic, sparingly water-soluble colorants
primarily used for dyeing hydrophobic synthetic fibers like polyester, nylon, and acetate.[1] The
dyeing mechanism involves the dispersion of fine dye particles that penetrate and become

physically trapped within the amorphous regions of the polymer fibers at high temperatures.[1]

Reactive Dyes are anionic, water-soluble dyes that form a strong, permanent covalent bond
with the fibers.[2] They are the most widely used dyes for cellulosic fibers such as cotton,
viscose, and linen due to their excellent wash fastness and bright shades.[2][3]

Comparative Fastness Properties

The fastness of a dye refers to the resistance of the color to fading or running under various
conditions. The following table summarizes the typical fastness ratings for Disperse Orange
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30 and reactive dyes. The ratings are based on a scale of 1 to 5 (or 1 to 8 for light fastness),
where a higher number indicates better fastness.

Disperse Orange Reactive Dyes (on Test Method
Fastness Property
30 Cotton) References

AATCC 16.3, ISO

Light Fastness 6-7 4-6
105-B02
AATCC 61, ISO 105-
Wash Fastness 4-5 4-5
C06
Crocking (Rubbing) - AATCC 8, ISO 105-
4-5 4-5
Dry X12
Crocking (Rubbing) - AATCC 8, ISO 105-
3-4 3-4
Wet X12
o ) AATCC 117, ISO 105-
Sublimation Fastness 4-5 Not Applicable

PO1

Note: Fastness ratings for reactive dyes can vary depending on the specific dye chemistry,
shade depth, and application process.

Experimental Protocols

The following are detailed methodologies for the key fastness tests cited in this guide.

Light Fastness (AATCC Test Method 16.3 / ISO 105-B02)

This test determines the resistance of a textile to the fading effect of light.
o Apparatus: A xenon-arc lamp fading apparatus, which simulates natural sunlight.[4][5]
e Procedure:

o A specimen of the dyed textile is placed in the xenon-arc apparatus.[4]

o A portion of the specimen is covered with an opaque mask.
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o The specimen is exposed to the light from the xenon-arc lamp under controlled conditions
of temperature and humidity.[5]

o The exposure continues for a specified duration or until a certain degree of fading is
observed in a set of blue wool references exposed simultaneously.[5]

» Evaluation: The change in color of the exposed portion of the specimen is compared to the
unexposed (masked) portion. This color change is assessed using the AATCC Gray Scale
for Color Change or by instrumental color measurement. The light fastness is rated on a
scale of 1 to 8, with 8 indicating the highest fastness.

Wash Fastnhess (AATCC Test Method 61 / ISO 105-C06)

This test assesses a textile's resistance to color loss and staining of other fabrics during
laundering.

o Apparatus: A Launder-Ometer or a similar device with stainless steel containers that rotates
in a thermostatically controlled water bath.[6][7]

e Procedure:

o Adyed fabric specimen is prepared and attached to a multi-fiber test fabric containing
strips of different common fibers (e.g., cotton, polyester, wool).[7]

o The composite specimen is placed in a stainless steel container with a specified detergent
solution and stainless steel balls to simulate abrasive action.[6]

o The container is sealed and placed in the Launder-Ometer, which agitates it at a controlled
temperature for a specific duration (e.g., 45 minutes at 49°C).[8]

[e]

After the cycle, the specimen is rinsed and dried.[6]
» Evaluation:

o Color Change: The fading of the dyed specimen is evaluated by comparing it to an
unwashed sample using the Gray Scale for Color Change.
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o Staining: The degree of color transfer to each fiber strip on the multi-fiber test fabric is
assessed using the Gray Scale for Staining.[9] Ratings are on a scale of 1 to 5.

Crocking (Rubbing) Fastness (AATCC Test Method 8/
ISO 105-X12)

This test measures the amount of color transferred from a fabric's surface to another surface by
rubbing.

o Apparatus: A crockmeter, which includes a rubbing finger of a specified diameter and weight.
[10][11]

e Procedure:

[¢]

A specimen of the dyed fabric is mounted on the base of the crockmeter.[12]

[¢]

A standard white cotton test cloth is mounted onto the rubbing finger.[12]

o

The finger is then passed back and forth over the dyed specimen 10 times with a constant
downward force.[12]

o

The procedure is performed with both a dry and a wet test cloth.[13]

o Evaluation: The amount of color transferred to the white test cloth is assessed by comparing
it to the AATCC Chromatic Transference Scale or the Gray Scale for Staining.[14] The
fastness is rated on a scale of 1 to 5.

Sublimation Fastness (AATCC Test Method 117 / ISO
105-P01)

This test is particularly relevant for disperse dyes and evaluates the resistance of the color to
sublimation (vaporizing) when subjected to heat.

o Apparatus: A heat press or a suitable heating device capable of maintaining a specific
temperature.[15]

e Procedure:
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o A specimen of the dyed textile is placed between two undyed white fabrics.[15]

o The composite specimen is placed in the heating device at a specified temperature (e.g.,
180°C or 210°C) for a set time (e.g., 30 seconds).[16][17]

o Evaluation: The change in color of the original specimen and the staining on the adjacent
white fabrics are assessed using the respective Gray Scales. The fastness is rated on a
scale of 1 to 5.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for conducting fastness tests on dyed

textiles.
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Sample Preparation

Start: Dyed Textile Sample

'

Prepare Specimen(s)
(Cut to specified dimensions)

Fastness Testin
\ \
Light Fastness Wash Fastness Crocking Fastness Sublimation Fastness
(Xenon-Arc Exposure) (Launder-Ometer) (Crockmeter) (Heat Press)
Evaluation
Y A4 A4 Y
Assess Color Change Assess Color Change Assess Staining Assess Color Change
(vs. Blue Wool References) & Staining of Multi-fiber of White Cloth & Staining
Reporting

Report Fastness Ratings

(Scale 1-5 or 1-8)

Click to download full resolution via product page

Caption: General workflow for textile fastness testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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